N,N-Dimethylpropanolamine-d6

• Molecular Formula: C₅H₇D₆NO
• Molecular Weight: 109.2
• Synonyms: 3-(Dimethylamino)propanol-d6; 3-(Dimethylamino)propyl-d6 Alcohol; 3-(N,N-Dimethylamino)-1-propanol-d6; 3-(N,N-Dimethylamino)propanol-d6; Dimethylpropanolamine-d6; N,N-Dimethyl-3-amino-1-propanol-d6; N,N-Dimethyl-3-aminopropanol-d6; N,N-Dimethyl-3-hyd

Description

N,N-Dimethylpropanolamine-d6 (CAS: Not explicitly listed; synonyms: Dimepranol-d6, (±)-1-[(Dimethyl-d6)amino]-2-propanol) is a deuterated analog of N,N-dimethylpropanolamine (CAS 3179-63-3). Its molecular formula is C₅H₅D₆NO, with six deuterium atoms replacing hydrogens in the dimethylamino group . Structurally, it consists of a propanolamine backbone (3-carbon chain with a hydroxyl group) and a dimethylamino group (-N(CH₃)₂, deuterated as -N(CD₃)₂). This isotopic labeling enhances its utility in analytical applications, such as mass spectrometry, where it serves as an internal standard .

Key properties of the non-deuterated form include a melting point of -59°C, boiling point of ~134–135°C, and a logP of -2.59, indicating high hydrophilicity . The deuterated version retains similar chemical reactivity but exhibits slight differences in physical properties (e.g., higher molecular weight: ~95.18 g/mol vs. 89.14 g/mol for the non-deuterated form) .

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key differences between N,N-Dimethylpropanolamine-d6 and structurally related compounds:

Compound	CAS Number	Molecular Formula	Key Features	Applications	Safety Profile (Hazard Codes)
This compound	Not explicitly listed	C₅H₅D₆NO	Deutero-labeled tertiary amine; hydroxyl and dimethylamino groups on propane	Analytical internal standards, isotopic tracing in pharmacokinetics	Flammable (Inferred from non-deuterated form )
Dimethylethanolamine (DMEA)	108-01-0	C₄H₁₁NO	Shorter chain (ethanolamine); hydroxyl and dimethylamino groups on ethane	Pharmaceuticals, emulsifiers, corrosion inhibitors	Corrosive (C), Flammable (R10)
Dimethylaminopropylamine (DMAPA)	109-55-7	C₅H₁₄N₂	Propane chain with terminal amine and dimethylamino groups	Epoxy curing agent, surfactant intermediate	Corrosive, causes skin burns (R34)
N,N-Diisopropylethylamine (DIPEA)	7087-68-5	C₈H₁₉N	Bulky tertiary amine; no hydroxyl group	Base in organic synthesis, peptide coupling	Harmful if inhaled (R20/21/22)
N,N-Dimethylhydroxylamine	5725-96-2	C₂H₇NO	Small hydroxylamine derivative; dimethylamino and hydroxyl groups	Reducing agent in organic reactions	Limited data; inferred reactive

Isotopic Labeling Contrasts

• N,N-Dimethyldodecylamine-d6 (CAS: N/A): A deuterated long-chain amine (C₁₄H₂₅D₆N) used in corrosion inhibition studies. Unlike this compound, it lacks a hydroxyl group, making it more lipophilic (logP ~4.5 inferred) .
• N,N,N-Trimethyl-1,3-propanediamine-d6 (CAS: 1219803-54-9): A deuterated diamine with three methyl groups, used in polymer chemistry. Its bifunctional structure contrasts with the monofunctional propanolamine backbone of this compound .

Research Findings

• Analytical Utility: this compound’s deuterium labeling minimizes interference in LC-MS/MS assays, enabling precise quantification of non-deuterated analogs in biological matrices .